N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C17H17N3O3/c1-11-16(20-9-5-4-6-15(20)18-11)17(21)19-12-7-8-13(22-2)14(10-12)23-3/h4-10H,1-3H3,(H,19,21)
• InChI Key: NHLJTOAMBHSHNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide, also known as DMIP, is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of cancer treatment. DMIP is a derivative of the naturally occurring compound, harmine, which has been used in traditional medicine for centuries.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a selective inhibitor of the protein kinase CK1α, which is involved in the regulation of various cellular processes, including cell division and proliferation. By inhibiting CK1α, N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide disrupts the signaling pathways that are necessary for cancer cell survival, leading to apoptosis.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy. N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has also been shown to have anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a synthetic compound that can be easily synthesized and purified, making it a viable candidate for scientific research. However, the mechanism of action of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is not fully understood, and more research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for the research of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide. One direction is to further investigate the mechanism of action of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide and its potential side effects. Another direction is to explore the potential of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, more studies are needed to determine the efficacy of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide in different types of cancer and in different stages of cancer progression. Finally, the development of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide analogs could lead to the discovery of more potent and selective inhibitors of CK1α.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide involves the reaction of harmine with 3,4-dimethoxybenzaldehyde and 2-methylimidazole-1-carboxylic acid in the presence of a catalyst. The resulting product is N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide, which can be purified through recrystallization. The synthesis of N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been optimized to improve yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been studied for its potential anticancer properties. In vitro studies have shown that N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide can induce apoptosis in cancer cells, which is a process of programmed cell death that is suppressed in cancer cells. N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models. These findings suggest that N-(3,4-dimethoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide could be a promising candidate for the development of new cancer therapies.